N-(3-hydroxy-4,4-dimethylpentyl)-4-(trifluoromethoxy)benzamide
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Description
N-(3-hydroxy-4,4-dimethylpentyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C15H20F3NO3 and its molecular weight is 319.324. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Benzamides like N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide have been identified as herbicidally active compounds effective against annual and perennial grasses. These compounds hold potential for agricultural utility in forage legumes, certain turf grasses, and cultivated crops, demonstrating the importance of benzamide derivatives in developing new herbicides (K. Viste, A. J. Cirovetti, B. Horrom, 1970).
Mitosis Inhibition in Plant Cells
The series of N-(1,1-dimethylpropynyl) benzamides have shown powerful and selective inhibition of mitosis in plant cells at very low concentrations. This effect, observed in seedlings of various species, underscores the potential of benzamide derivatives in agricultural biotechnology and plant science research for controlling plant growth and development (G. Merlin, F. Nurit, P. Ravanel, J. Bastide, C. Coste, M. Tissut, 1987).
Inhibition of Stearoyl-CoA Desaturase-1
Research into benzamide derivatives like 4-ethylamino-3-(2-hydroxyethoxy)-N-[5-(3-trifluoromethylbenzyl)thiazol-2-yl]benzamide has identified potent inhibitors of stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in lipid metabolism. Such compounds are promising for therapeutic applications in metabolic disorders, demonstrating the potential of benzamides in medicinal chemistry (Y. Uto, Tsuneaki Ogata, et al., 2009).
Development of Anti-Tubercular Agents
Benzamide derivatives have been explored for their potential as anti-tubercular agents. Compounds synthesized with benzamide structures have shown promising in vitro activity against Mycobacterium tuberculosis, suggesting the role of benzamides in developing new treatments for tuberculosis (Urja D. Nimbalkar, J. Seijas, et al., 2018).
Properties
IUPAC Name |
N-(3-hydroxy-4,4-dimethylpentyl)-4-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F3NO3/c1-14(2,3)12(20)8-9-19-13(21)10-4-6-11(7-5-10)22-15(16,17)18/h4-7,12,20H,8-9H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJONYKRCCHQNBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CCNC(=O)C1=CC=C(C=C1)OC(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.